N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)cyclopentanecarboxamide

• IUPAC Name: N-[(2-thiophen-3-ylpyridin-4-yl)methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C16H18N2OS/c19-16(13-3-1-2-4-13)18-10-12-5-7-17-15(9-12)14-6-8-20-11-14/h5-9,11,13H,1-4,10H2,(H,18,19)
• InChI Key: QAPIOUOIHKVNJA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCC2=CC(=NC=C2)C3=CSC=C3
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol
• CAS No.: 2034448-74-1

Description

N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C16H18N2OS and its molecular weight is 286.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

Research on compounds structurally related to N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)cyclopentanecarboxamide, such as N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), has shown promising anticancer properties. MGCD0103, an orally active histone deacetylase inhibitor, blocks cancer cell proliferation and induces histone acetylation, p21 protein expression, cell-cycle arrest, and apoptosis, demonstrating significant antitumor activity in vivo (Zhou et al., 2008).

Antidepressant and Nootropic Activities

Compounds with pyridine and thiophene moieties have been synthesized and evaluated for their potential as antidepressant and nootropic agents. Schiff's bases and 2-azetidinones derived from pyridine-4-carbohydrazides showed significant activities in these areas, suggesting that this compound could have applications in the development of CNS active agents (Thomas et al., 2016).

Antimicrobial and Antitumor Activities

Another study focused on the synthesis and biological activity of pyridine-2-carboxaldehyde thiosemicarbazone derivatives, which are structurally related to the queried compound. These derivatives showed potent inhibitory effects on ribonucleotide reductase activity and significant antineoplastic activity against leukemia, indicating potential antimicrobial and antitumor applications (Liu et al., 1996).

Anti-Angiogenic and DNA Cleavage Activities

N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, closely related to the queried compound, were synthesized and found to efficiently block the formation of blood vessels in vivo and exhibit significant DNA cleavage activities. These findings suggest potential applications in anticancer therapy, especially targeting angiogenesis and DNA interactions (Kambappa et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors and enzymes, contributing to their biological activities .

Mode of Action

It’s known that the compound’s interaction with its targets often results in changes at the molecular level, which can lead to various biological effects .

Biochemical Pathways

Similar compounds have been found to influence various biological activities, such as antiviral, anti-inflammatory, and anticancer activities .

Result of Action

Similar compounds have been found to exhibit various biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .